
Norrubrofusarin: A Comprehensive Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Norrubrofusarin
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Abstract
Norrubrofusarin is a naturally occurring naphtho-γ-pyrone, a class of polyketide compounds

known for their diverse biological activities. As an intermediate in the biosynthesis of other

fungal metabolites, such as rubrofusarin, it holds significant interest for researchers in natural

product chemistry, mycology, and drug discovery. This document provides a detailed technical

guide on the chemical structure, properties, and biological significance of Norrubrofusarin,

including available quantitative data and a key biosynthetic pathway.

Chemical Structure and Identification
Norrubrofusarin is characterized by a tetracyclic ring system. Its formal chemical name is

5,6,8-trihydroxy-2-methyl-4H-benzo[g]chromen-4-one or 4,5,6-trihydroxy-2-

methylbenzo[g]chromen-8-one.[1][2] The structure consists of a naphthoquinone core fused to

a γ-pyrone ring, with a methyl group and three hydroxyl groups as substituents.
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Identifier Value

IUPAC Name
5,6,8-trihydroxy-2-methyl-4H-benzo[g]chromen-

4-one

Molecular Formula C₁₄H₁₀O₅[1][2]

SMILES
CC1=CC(=O)C2=C(O1)C=C3C(=C2O)C(=CC=

C3O)O

InChI

InChI=1S/C14H10O5/c1-6-2-9(16)13-11(19-6)4-

7-3-8(15)5-10(17)12(7)14(13)18/h2-5,15,17-

18H,1H3

InChIKey ZJCMSTGEFBOMJO-UHFFFAOYSA-N

CAS Number 3566-98-1[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Norrubrofusarin. The

majority of the available data is computationally predicted.

Property Value Source

Molecular Weight 258.23 g/mol PubChem[2]

XLogP3 2.5 PubChem (Computed)

Hydrogen Bond Donors 3 PubChem (Computed)

Hydrogen Bond Acceptors 5 PubChem (Computed)

Rotatable Bond Count 0 PubChem (Computed)

Topological Polar Surface Area 87.9 Å² PubChem (Computed)

Heavy Atom Count 19 PubChem (Computed)

Biological Activity
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While extensive quantitative biological activity data for Norrubrofusarin is not readily available

in the public domain, its structural similarity to other bioactive naphtho-γ-pyrones suggests

potential for various biological effects. A glycoside derivative, Norrubrofusarin 6-β-

gentiobioside, has been reported to exhibit antibacterial activity against Staphylococcus

aureus. Further research is required to elucidate the specific bioactivities of Norrubrofusarin
itself.

Experimental Protocols
Detailed, publicly available experimental protocols for the specific isolation, synthesis, and

biological evaluation of Norrubrofusarin are limited. General methodologies applicable to the

study of similar natural products are outlined below.

General Isolation and Purification from Fungal Cultures
Cultivation: The producing fungal strain is cultured in a suitable liquid or solid medium under

optimized conditions to promote the production of secondary metabolites.

Extraction: The fungal biomass and/or culture broth is extracted with an organic solvent such

as ethyl acetate or methanol to isolate the crude secondary metabolites.

Chromatographic Separation: The crude extract is subjected to a series of chromatographic

techniques for purification. This typically involves:

Column Chromatography: Using silica gel or other stationary phases with a gradient of

solvents (e.g., hexane, ethyl acetate, methanol) to fractionate the extract.

High-Performance Liquid Chromatography (HPLC): A C18 column with a mobile phase

gradient of water and acetonitrile or methanol is commonly used for final purification. The

elution of Norrubrofusarin can be monitored using a UV-Vis detector.

Structure Elucidation: The purified compound's structure is confirmed using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMQC,

HMBC) and Mass Spectrometry (MS).
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General Methodology for Antibacterial Susceptibility
Testing (Broth Microdilution)

Preparation of Inoculum: A standardized suspension of the target bacterial strain is prepared

in a suitable broth medium (e.g., Mueller-Hinton Broth).

Serial Dilution: The test compound (Norrubrofusarin) is serially diluted in the broth medium

in a 96-well microtiter plate to obtain a range of concentrations.

Inoculation: Each well is inoculated with the standardized bacterial suspension.

Incubation: The microtiter plate is incubated at the optimal temperature for the growth of the

bacterium for a specified period (e.g., 18-24 hours).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the

lowest concentration of the compound that visibly inhibits the growth of the bacterium.

Biosynthesis Pathway of Rubrofusarin
Norrubrofusarin is a key intermediate in the fungal biosynthetic pathway of Rubrofusarin. The

following diagram illustrates the enzymatic steps involved in the conversion of the polyketide

precursor to Norrubrofusarin and subsequently to Rubrofusarin, as elucidated in studies

involving Saccharomyces cerevisiae.

Biosynthesis of Rubrofusarin from YWA1

YWA1 Dehydratase (AurZ) Norrubrofusarin O-methyltransferase (AurJ) RubrofusarinPolyketide Synthase 12 (PKS12)
+ npgA (PPTase)

Click to download full resolution via product page

Caption: Enzymatic conversion of YWA1 to Norrubrofusarin and subsequently to

Rubrofusarin.

Conclusion
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Norrubrofusarin represents a valuable scaffold in natural product chemistry. While its own

biological activities are yet to be fully explored, its role as a key intermediate in fungal

biosynthetic pathways makes it a significant target for synthetic biology and metabolic

engineering efforts. Further research into the isolation, synthesis, and bioactivity of

Norrubrofusarin is warranted to unlock its full potential for applications in medicine and

biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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